Cas no 2171797-18-3 (2-methyl-10-(2-methyl-2H-1,2,3-triazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane)

• Product Name: 2-methyl-10-(2-methyl-2H-1,2,3-triazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane
• CAS No: 2171797-18-3
• MF: C₁₁H₁₉N₅O
• MW: 237.301461458206
• CID: 6429367
• PubChem ID: 165600072
• Update Time: 2025-05-20

2-methyl-10-(2-methyl-2H-1,2,3-triazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-10-(2-methyl-2H-1,2,3-triazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane
• 2-methyl-10-(2-methyl-2H-1,2,3-triazol-4-yl)-6-oxa-2,9-diazaspiro[4.5]decane
• EN300-1637856
• 2171797-18-3

• Inchi： 1S/C11H19N5O/c1-15-5-3-11(8-15)10(12-4-6-17-11)9-7-13-16(2)14-9/h7,10,12H,3-6,8H2,1-2H3
• InChI Key： VLCUWZWLAUEENC-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=NN(C)N=2)C21CN(C)CC2

Computed Properties

• Exact Mass: 237.15896025g/mol
• Monoisotopic Mass: 237.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.2Ų

Additional information on 2-methyl-10-(2-methyl-2H-1,2,3-triazol-4-yl)-6-oxa-2,9-diazaspiro4.5decane

Chemical Compound CAS No. 2171797-18-3: 2-Methyl-10-(2-Methyl-2H-1,2,3-Triazol-4-Yl)-6-Oxa-2,9-Diazaspiro[4.5]Decane

The chemical compound with CAS No. 2171797-18-3, known as 2-Methyl-10-(2-Methyl-2H-1,2,3-Triazol-4-Yl)-6-Oxa-2,9-Diazaspiro[4.5]Decane, is a complex organic molecule with a spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The molecule contains a triazole ring fused to a spiro system, making it a unique structure with potential applications in drug design and materials science.

The molecular formula of this compound is C₁₅H₂₀N₄O, and its molecular weight is approximately 308.36 g/mol. The spirocyclic system consists of a six-membered ring (the oxa-containing ring) and a seven-membered ring (the diazaspiro-containing ring). The presence of the triazole group at the 4-position of the spiro system introduces additional functionality, making this compound a promising candidate for various chemical reactions and biological assays.

In recent years, there has been growing interest in spiro compounds due to their unique pharmacokinetic properties and potential as drug candidates. The diazaspiro system in this compound is particularly noteworthy, as it can exhibit significant bioactivity when incorporated into drug molecules. Researchers have explored the synthesis of similar compounds using various methodologies, including cyclization reactions and click chemistry approaches.

The synthesis of 2-Methyl-10-(2-Methyl-2H-1,2,3-Triazol-4-Yl)-6-Oxa-2,9-Diazaspiro[4.5]Decane typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the formation of the spiro system through intramolecular cyclization reactions, followed by functionalization of the triazole group to introduce substituents like methyl groups. These steps are critical for achieving the desired stereochemistry and regioselectivity in the final product.

The application of this compound spans across multiple fields. In medicinal chemistry, it serves as a valuable building block for designing bioactive molecules with potential therapeutic applications. For instance, its triazole group can act as a bioisostere for other heterocyclic systems, enabling researchers to explore its role in modulating enzyme activity or receptor binding. Additionally, the diazaspiro system provides structural rigidity and hydrophobicity, which are desirable properties for drug candidates targeting specific biological pathways.

In materials science, this compound has shown promise as a precursor for advanced materials such as polymers and supramolecular assemblies. Its rigid structure and ability to form hydrogen bonds make it an attractive candidate for self-assembling systems or high-performance polymers with tailored mechanical properties.

The latest research on this compound has focused on its ability to act as a chiral catalyst in asymmetric synthesis reactions. By incorporating chiral centers into its structure through strategic modifications, scientists have demonstrated its potential to catalyze enantioselective reactions with high efficiency. This discovery opens new avenues for its use in industrial chemical processes and fine chemical synthesis.

In conclusion, CAS No. 2171797-18-3: 2-Methyl-10-(2-Methyl-2H-1,2,3-Triazol-4-Yl)-6-Oxa-2,9-Diazaspiro[4.5]Decane is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique structure and functional groups make it an intriguing subject for further research and development.